Cas no 164124-62-3 (β-D-Glucopyranoside, 6-(2-propen-1-yl)-1,3-benzodioxol-4-yl)

• Product Name: β-D-Glucopyranoside, 6-(2-propen-1-yl)-1,3-benzodioxol-4-yl
• CAS No: 164124-62-3
• MF: C₁₆H₂₀O₈
• MW: 340.325205802917
• CID: 206172
• PubChem ID: 54446769
• Update Time: 2024-03-01

β-D-Glucopyranoside, 6-(2-propen-1-yl)-1,3-benzodioxol-4-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,6-(2-propen-1-yl)-1,3-benzodioxol-4-yl
• b-D-Glucopyranoside,6-(2-propenyl)-1,3-benzodioxol-4-yl (9CI)
• Oenanthoside A
• β-D-Glucopyranoside, 6-(2-propen-1-yl)-1,3-benzodioxol-4-yl
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(6-prop-2-enyl-1,3-benzodioxol-4-yl)oxy]oxane-3,4,5-triol
• 164124-62-3
• CHEBI:175316

• Inchi： 1S/C16H20O8/c1-2-3-8-4-9-15(22-7-21-9)10(5-8)23-16-14(20)13(19)12(18)11(6-17)24-16/h2,4-5,11-14,16-20H,1,3,6-7H2/t11-,12-,13+,14-,16-/m1/s1
• InChI Key： WSBIGXWOOLUSSX-XYFZXANASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(CC=C)C=C2C=1OCO2

Computed Properties

• Exact Mass: 340.11581759g/mol
• Monoisotopic Mass: 340.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides